Cas no 36308-36-8 (5-nitroisophthalaldehyde)

• Product Name: 5-nitroisophthalaldehyde
• CAS No: 36308-36-8
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 296209
• PubChem ID: 13401256
• Update Time: 2025-09-21

5-nitroisophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde,5-nitro-
• 5-nitro-1,3-Benzenedicarboxaldehyde
• 1,3-Diformyl-5-nitrobenzol
• 5-Nitro-isophthalaldehyd
• 5-nitroisophthalaldehyde
• 5-nitro-isophthalaldehyde
• AB48317
• AG-F-26476
• AGN-PC-00MF19
• CTK4H6268
• AKOS006291760
• 36308-36-8
• 5-nitrobenzene-1,3-dialdehyde
• FT-0749612
• DTXSID00539582
• SCHEMBL1548019
• 5-NITROBENZENE-1,3-DICARBALDEHYDE
• RXACCCLYSOFTFW-UHFFFAOYSA-N
• 3-[(4-Chlorobenzyl)oxy]-2-thiophenecarboxylicacid

• Inchi： 1S/C8H5NO4/c10-4-6-1-7(5-11)3-8(2-6)9(12)13/h1-5H
• InChI Key： RXACCCLYSOFTFW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=O)C=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 179.02185764g/mol
• Monoisotopic Mass: 179.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes